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Compound of Interest

Compound Name: Serelaxin

Cat. No.: B13411825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, storage, and disposal

of Serelaxin, a recombinant form of human relaxin-2. Adherence to these procedures is critical

to ensure personnel safety and maintain the integrity of the product.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling Serelaxin, particularly in its lyophilized powder form, appropriate personal

protective equipment is mandatory to prevent inhalation, ingestion, and skin contact. Serelaxin
is classified as toxic if swallowed[1].

Required Personal Protective Equipment:
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves
Nitrile or latex gloves should

be worn at all times.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to protect

against splashes or airborne

particles.

Respiratory Protection NIOSH-approved respirator

Required when handling the

lyophilized powder outside of a

certified chemical fume hood to

prevent inhalation of dust

particles.

Body Protection Laboratory coat

A clean, buttoned lab coat

must be worn to protect skin

and clothing.

General Safety Precautions:

Avoid dust generation: When handling the lyophilized powder, work in a well-ventilated area,

preferably a chemical fume hood, to minimize the generation of dust.

Prevent contact: Avoid contact with eyes, skin, and clothing. In case of accidental contact,

follow the first aid measures outlined below.

No eating or drinking: Do not eat, drink, or smoke in areas where Serelaxin is handled or

stored.

Wash hands thoroughly: Wash hands thoroughly with soap and water after handling

Serelaxin, even if gloves were worn.

First Aid Measures
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Exposure Route First Aid Procedure

If Swallowed
Immediately call a POISON CENTER or

doctor/physician. Rinse mouth.

In Case of Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

If Inhaled

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

Operational Plan: From Receipt to Use
A systematic workflow is essential for the safe and effective use of Serelaxin in a laboratory

setting.

Experimental Workflow for Handling Serelaxin
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Serelaxin Handling Workflow

Receiving

Storage
(Lyophilized Powder)

Store at -20°C to -80°C

Equilibration to Room Temperature

In desiccator

Weighing

In fume hood with PPE

Reconstitution

Use appropriate sterile solvent

Use in Experiment

Storage of Solution (Aliquots)

Store aliquots at -20°C or colder

Click to download full resolution via product page

Caption: Workflow for the safe handling of Serelaxin from receipt to experimental use.
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Step-by-Step Handling Procedures
Receiving and Storage:

Upon receipt, visually inspect the packaging for any damage.

Store the lyophilized Serelaxin in a tightly sealed container in a freezer at -20°C to -80°C

for long-term stability.

Preparation for Use:

Before opening, allow the vial of lyophilized Serelaxin to equilibrate to room temperature

in a desiccator. This prevents condensation and moisture absorption.

All handling of the powder should be conducted in a chemical fume hood.

Wear the appropriate PPE as detailed in the table above.

Weighing:

Carefully weigh the desired amount of lyophilized powder.

Minimize the time the container is open to reduce moisture absorption.

Reconstitution:

Reconstitute the lyophilized powder using a sterile, appropriate solvent. Common solvents

for peptides include sterile water, phosphate-buffered saline (PBS), or a buffer

recommended by the supplier.

Gently swirl or pipet up and down to dissolve the powder. Do not vortex, as this can

damage the peptide structure.

Storage of Reconstituted Solution:

For immediate use, the reconstituted solution can be kept at 2-8°C for a short period.

For longer-term storage, it is recommended to create single-use aliquots and store them at

-20°C or colder.
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Avoid repeated freeze-thaw cycles, as this can degrade the Serelaxin.

Disposal Plan
Proper disposal of Serelaxin and contaminated materials is crucial to prevent environmental

contamination and potential harm.

Disposal Guidelines:

Waste Type Disposal Procedure

Unused Serelaxin (Lyophilized or Solution)

Dispose of as chemical waste in accordance

with local, state, and federal regulations. Do not

pour down the drain. The material should be

sent to an approved waste disposal plant[1].

Contaminated Labware (e.g., vials, pipette tips,

tubes)

Place in a designated hazardous waste

container.

Contaminated PPE (e.g., gloves, disposable lab

coats)

Dispose of in a designated hazardous waste

container.

Serelaxin Signaling Pathway
Serelaxin exerts its biological effects primarily through the activation of the Relaxin Family

Peptide Receptor 1 (RXFP1), a G-protein coupled receptor. This interaction initiates

downstream signaling cascades, leading to various physiological responses.
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Serelaxin Signaling Pathway

Serelaxin
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ATP
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Caption: Simplified signaling pathway of Serelaxin upon binding to its receptor, RXFP1.
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Occupational Exposure Limits
Currently, there is no established specific Occupational Exposure Limit (OEL) for Serelaxin.

For novel or potent pharmaceutical compounds without a formal OEL, an exposure control

banding approach is often adopted. This involves categorizing the compound based on its

toxicological and pharmacological properties and implementing a corresponding set of handling

precautions. Given that Serelaxin is a biologically active peptide, it should be handled with a

high degree of caution to minimize occupational exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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